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Cat. No.: B097997 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Reactive Red 4, a prominent member of the monochlorotriazine class of reactive azo dyes, is

a synthetic colorant with significant applications in the textile industry. Its ability to form a

covalent bond with cellulosic fibers imparts excellent wash fastness to dyed fabrics. This

technical guide provides a comprehensive overview of the chemical synthesis of Reactive Red
4, detailing the underlying reaction mechanisms, experimental protocols, and relevant

quantitative data. The synthesis is a multi-step process involving sequential nucleophilic

substitution reactions on a triazine core, followed by diazotization and an azo coupling reaction

to form the final chromophore.

Synthesis Workflow
The synthesis of Reactive Red 4 is a meticulously controlled multi-step process commencing

with the sequential condensation of cyanuric chloride with two different aromatic amines,

followed by a diazotization and an azo coupling reaction. The overall workflow is depicted

below.
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First Condensation

Second Condensation Diazotization

Azo Coupling

Cyanuric Chloride Dichlorotriazinyl Intermediate  Step 1

Sulfanilic Acid

2,4-Diaminobenzenesulfonic
Acid

Monochlorotriazinyl
Intermediate

N-Benzoyl-H-Acid Reactive Red 4
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Diazonium Salt
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(NaNO₂, HCl)

  Step 4
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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